Cas no 36412-64-3 (2-Bromo-1-(4-methoxyphenyl)pentan-1-one)

2-Bromo-1-(4-methoxyphenyl)pentan-1-one structure
36412-64-3 structure
Product Name:2-Bromo-1-(4-methoxyphenyl)pentan-1-one
CAS No:36412-64-3
MF:C12H15BrO2
MW:271.150303125381
CID:296275
PubChem ID:10901701
Update Time:2025-04-19

2-Bromo-1-(4-methoxyphenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(4-methoxyphenyl)pentan-1-one
    • 1-Pentanone,2-bromo-1-(4-methoxyphenyl)-
    • 2-Brom-1-p-methoxyphenylpentan-1-on
    • 2-bromo-1-(4'-methoxyphenyl)-pentan-1-one
    • 2-bromo-1-(4-methoxyphenyl)-pentan-1-one
    • 2-BROMO-1-(4-METHOXY-PHENYL)-PENTAN-1-ONE
    • AG-F-26849
    • AK-45642
    • CTK4H6432
    • 36412-64-3
    • DTXSID70447786
    • SCHEMBL4932919
    • AKOS015966105
    • Inchi: 1S/C12H15BrO2/c1-3-4-11(13)12(14)9-5-7-10(15-2)8-6-9/h5-8,11H,3-4H2,1-2H3
    • InChI Key: RTILIJSYRVLPFX-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC(=CC=1)OC)=O)CCC

Computed Properties

  • Exact Mass: 270.02555
  • Monoisotopic Mass: 270.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2-Bromo-1-(4-methoxyphenyl)pentan-1-one Related Literature

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